Cas no 92599-40-1 (2-(cyclopent-2-en-1-yl)-3-fluoroaniline)

• Product Name: 2-(cyclopent-2-en-1-yl)-3-fluoroaniline
• CAS No: 92599-40-1
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 4327447
• Update Time: 2025-10-31

2-(cyclopent-2-en-1-yl)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2-cyclopenten-1-yl)-3-fluoro-
• 2-(cyclopent-2-en-1-yl)-3-fluoroaniline

• Inchi： 1S/C11H12FN/c12-9-6-3-7-10(13)11(9)8-4-1-2-5-8/h1,3-4,6-8H,2,5,13H2
• InChI Key： HBMQLTOXPHNVAC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(F)=C1C1CCC=C1

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 243.9±40.0 °C(Predicted)
• pka: 3.46±0.11(Predicted)

Additional information on 2-(cyclopent-2-en-1-yl)-3-fluoroaniline

Professional Introduction to 2-(cyclopent-2-en-1-yl)-3-fluoroaniline (CAS No. 92599-40-1)

2-(cyclopent-2-en-1-yl)-3-fluoroaniline, identified by its CAS number 92599-40-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a cyclopentene moiety and a fluoroaniline group imparts distinct electronic and steric characteristics, making it a versatile scaffold for designing novel therapeutic agents.

The cyclopent-2-en-1-yl substituent contributes to the molecule's rigidity and stability, which are crucial factors in the design of bioactive compounds. This structural feature allows for precise interactions with biological targets, enhancing the compound's binding affinity and selectivity. On the other hand, the 3-fluoroaniline component introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability, lipophilicity, and pharmacokinetic properties. These attributes make 2-(cyclopent-2-en-1-yl)-3-fluoroaniline an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into pharmaceutical compounds. The fluorine atom's ability to influence molecular properties has led to the discovery of numerous drugs with improved efficacy and reduced side effects. Among these, fluoroanilines have emerged as a particularly promising class of compounds due to their diverse biological activities. 2-(cyclopent-2-en-1-yl)-3-fluoroaniline, with its unique structural framework, represents a significant advancement in this area.

The synthesis of 2-(cyclopent-2-en-1-yl)-3-fluoroaniline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One of the key challenges in its synthesis is the introduction of the cyclopentene ring while maintaining the integrity of the fluoroaniline moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to overcome these challenges. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the final product.

The pharmacological potential of 2-(cyclopent-2-en-1-yl)-3-fluoroaniline has been explored in various preclinical studies. Initial research suggests that this compound exhibits promising activity against several targets relevant to human health. For instance, studies have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with specific enzymes and receptors has raised interest in its potential as an antimicrobial agent.

The incorporation of fluorine into the molecular structure has been shown to enhance the metabolic stability of 2-(cyclopent-2-en-1-yl)-3-fluoroaniline, thereby prolonging its half-life in vivo. This property is particularly valuable in drug development, as it allows for more consistent therapeutic effects with fewer dosing requirements. Furthermore, the lipophilicity imparted by the fluorine atom facilitates better membrane penetration, which can improve drug absorption and distribution throughout the body.

In conclusion, 2-(cyclopent-2-en-1-yl)-3-fluoroaniline (CAS No. 92599-40-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of fluorinated compounds continues to grow, it is likely that 2-(cyclopentaneenol ) will play an increasingly important role in the discovery and design of new therapeutic agents.